Cas no 13220-27-4 (1-Methylpyrrolidin-3-amine)

• Product Name: 1-Methylpyrrolidin-3-amine
• CAS No: 13220-27-4
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD13195986
• CID: 829735
• PubChem ID: 18940396
• Update Time: 2025-05-23

1-Methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methylpyrrolidin-3-amine
• 3-Amino-1-methylpyrrolidine
• 1-methyl-3-Pyrrolidinamine
• 1-Methylpyrrolidin-3-amine dihydrochloride
• 1-methyl-3-pyrrolidinamine(SALTDATA: FREE)
• ALINDA 1242
• 1-Methylpyrrolidin-3-amin...
• 3-Pyrrolidinamine, 1-methyl-
• 1-methylpyrrolidin-3-amine HCl
• 1-Methylpyrrolidin-3-aMine 2HCl
• 1-methylpyrrolidin-3-amine hydrochloride
• 1-Methylpyrrolidin-3-amine, >=95%
• 1-Methyl-pyrrolidin-3-ylamine
• AKOS008129047
• 1-Methyl pyrrolidin-3-amine
• CS-W003707
• SCHEMBL90571
• SB10100
• PB22385
• MFCD09029382
• DTXSID90596684
• MFCD09842264
• (R)-3-Amino-1-methylpyrrolidine
• DB-014718
• ALBB-016754
• 13220-27-4
• J-501242
• EN300-53047
• SY096941
• W-205395
• PB14641
• BS-12680
• SB10102
• MFCD09971801
• PB34450
• SY096895

• MDL： MFCD13195986
• Inchi： 1S/C5H12N2/c1-7-3-2-5(6)4-7/h5H,2-4,6H2,1H3
• InChI Key： UNHOPMIDKWXFMF-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1)N

Computed Properties

• Exact Mass: 100.10000
• Monoisotopic Mass: 100.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: -0.5

Experimental Properties

• Density: 0.933±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 140 ºC (742 Torr)
• Flash Point: 22.4±13.6 ºC,
• Refractive Index: 1.44 (589.3 nm 20 ºC)
• Solubility: Soluble (333 g/l) (25 º C),
• PSA: 29.26000
• LogP: 0.28740

1-Methylpyrrolidin-3-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-Methylpyrrolidin-3-amine

1-Methylpyrrolidin-3-amine (CAS No. 13220-27-4): An Overview of Its Structure, Properties, and Applications

1-Methylpyrrolidin-3-amine (CAS No. 13220-27-4) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-methylpyrrolidin-3-amine, is a derivative of pyrrolidine, a five-membered heterocyclic amine. The introduction of a methyl group at the nitrogen atom imparts unique chemical and biological properties, making it a valuable building block in the synthesis of various bioactive molecules.

The chemical structure of 1-Methylpyrrolidin-3-amine consists of a pyrrolidine ring with a primary amine substituent at the 3-position and a methyl group at the nitrogen atom. This structure provides the compound with both basic and nucleophilic properties, which are crucial for its reactivity in synthetic transformations. The presence of the methyl group also enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

In recent years, 1-Methylpyrrolidin-3-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of central nervous system (CNS) active compounds. For instance, it has been employed in the preparation of ligands for various neurotransmitter receptors, including serotonin and dopamine receptors. These ligands have shown promise in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

Another important application of 1-Methylpyrrolidin-3-amine is in the development of novel analgesic agents. Research has demonstrated that derivatives of this compound can exhibit potent analgesic activity by modulating specific pain pathways. For example, a study published in the Journal of Medicinal Chemistry reported that a series of N-methylpyrrolidinyl derivatives showed significant analgesic effects in animal models, with improved efficacy and reduced side effects compared to existing drugs.

The synthetic versatility of 1-Methylpyrrolidin-3-amine has also made it an attractive starting material for the preparation of complex organic molecules. Its reactivity with various electrophiles allows for the construction of diverse scaffolds, which can be further functionalized to create compounds with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns, where large libraries of compounds are generated to identify lead candidates for drug development.

In addition to its medicinal applications, 1-Methylpyrrolidin-3-amine has found use in other areas such as materials science and catalysis. For instance, it can serve as a ligand in coordination chemistry to form stable complexes with transition metals. These complexes have been utilized as catalysts in various organic transformations, including asymmetric synthesis and polymerization reactions.

The safety profile of 1-Methylpyrrolidin-3-amine is an important consideration for its practical applications. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, 1-Methylpyrrolidin-3-amine (CAS No. 13220-27-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and catalysis. Its unique chemical properties and synthetic versatility make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new uses and benefits, the importance of this compound is likely to grow even further.